(R)-tert-Butyl (1-hydroxybut-3-en-2-yl)carbamate

• IUPAC Name: tert-butyl N-[(2R)-1-hydroxybut-3-en-2-yl]carbamate
• InChI: InChI=1S/C9H17NO3/c1-5-7(6-11)10-8(12)13-9(2,3)4/h5,7,11H,1,6H2,2-4H3,(H,10,12)/t7-/m1/s1
• InChI Key: HYVYNSIWYIWTCK-SSDOTTSWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CO)C=C
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CO)C=C
• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol

Description

“®-tert-Butyl (1-hydroxybut-3-en-2-yl)carbamate” is a carbamate compound. Carbamates are organic compounds derived from carbamic acid and are often used in the production of various products, including pharmaceuticals and pesticides.

Synthesis Analysis

The formation of carbamates can be achieved through the reaction of amines with CO2. This process can be mediated by superbases, such as 1,1,3,3-tetramethylguanidine (TMG), which can actively transfer the carboxylate group to various substrates.

Chemical Reactions Analysis

Carbamates can be formed through the reaction of amines with CO2. The reaction can occur rapidly at ambient pressure and temperature, especially with primary and secondary alkylamines.

Scientific Research Applications

• Scientific Field : Catalysis Science & Technology.
• Summary of the Application : The study investigates the formation of carbamates from CO2 and amines, mediated by superbases.
• Methods of Application : The study involves the use of 1,1,3,3-tetramethylguanidine (TMG) as a superbase, with implications that zwitterionic superbase–CO2 adducts are able to actively transfer the carboxylate group to various substrates.
• Results or Outcomes : The study found that the reversible TMG–CO2 zwitterion is not a direct carboxylation agent. Instead, CO2 dissociates from TMG–CO2 before a concerted carboxylation occurs.

• It is a colorless to pale-yellow to yellow-brown liquid.
• It has a molecular weight of 187.24.
• It is stored in an inert atmosphere at 2-8°C.
• It has a calculated log P (iLOGP) of 2.14, indicating its lipophilicity.
• It is considered to have high GI absorption and is BBB permeant.

• It is a colorless to pale-yellow to yellow-brown liquid.
• It has a molecular weight of 187.24.
• It is stored in an inert atmosphere at 2-8°C.
• It has a calculated log P (iLOGP) of 2.14, indicating its lipophilicity.
• It is considered to have high GI absorption and is BBB permeant.

Future Directions

The future directions for carbamates could involve exploring new synthesis strategies. For example, the use of TMG–CO2 as a stoichiometric source of CO2 opens a rational way to design new synthesis strategies.